Cas no 1804288-06-9 (2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one
• CAS No: 1804288-06-9
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4979914
• Update Time: 2025-05-19

2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one

• Inchi： 1S/C12H15BrO2/c1-3-10-5-4-9(7-14)6-11(10)12(15)8(2)13/h4-6,8,14H,3,7H2,1-2H3
• InChI Key： SUYONTVQQSRCBA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(CO)C=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one

Comprehensive Guide to 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804288-06-9)

2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804288-06-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as a brominated ketone derivative, has garnered attention due to its unique structural properties and potential utility in synthetic chemistry. Researchers and industry professionals frequently search for 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one uses, synthesis methods, and safety data, making it a topic of interest in modern chemical discussions.

The molecular structure of 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one features a bromine atom attached to a propanone backbone, coupled with a hydroxymethyl-substituted phenyl ring. This configuration enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the hydroxymethyl group and the ethyl substituent contributes to its solubility in polar organic solvents, which is a critical factor for laboratory applications. Searches for 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one solubility and stability are common among chemists seeking to optimize reaction conditions.

One of the most discussed applications of 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one is its role in the development of novel pharmaceutical compounds. Its ability to act as a building block in organic synthesis allows researchers to create targeted molecules with potential therapeutic benefits. Recent trends in drug discovery emphasize the need for efficient and scalable synthetic routes, and this compound fits well into such frameworks. Queries like 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one in drug development reflect the growing interest in its pharmaceutical potential.

In addition to its pharmaceutical relevance, 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one is also explored in material science. Its unique properties make it suitable for designing advanced polymers and coatings. The compound’s bromine moiety can participate in cross-linking reactions, which are essential for creating durable materials. Researchers often look for 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one material applications to explore its versatility beyond traditional chemistry.

The synthesis of 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one typically involves multi-step organic reactions, including bromination and functional group transformations. Optimizing these processes is a key focus for chemists, as evidenced by searches for 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one synthesis optimization. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods, aligning with global sustainability goals.

Safety and handling of 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulations, proper storage and handling protocols are essential to ensure workplace safety. Frequently asked questions include 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one safety guidelines and storage conditions, highlighting the need for clear and accessible information.

Market demand for 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one has been steadily increasing, driven by its applications in research and industry. Suppliers and manufacturers are often queried for 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one price trends and bulk availability, indicating its commercial significance. As the chemical industry evolves, this compound is expected to play a pivotal role in innovative research and development projects.

In conclusion, 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one (CAS No. 1804288-06-9) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and synthetic chemistry. Its unique structural features and reactivity make it a subject of ongoing research and commercial interest. By addressing common queries such as 2-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-1-one properties, applications, and synthesis, this guide aims to provide a comprehensive resource for professionals and enthusiasts alike.